2-(tert-Butyl)-N-methylbenzamide

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 2-tert-butyl-N-methylbenzamide
• InChI: InChI=1S/C12H17NO/c1-12(2,3)10-8-6-5-7-9(10)11(14)13-4/h5-8H,1-4H3,(H,13,14)
• InChI Key: ZXYIHMCKRAOEKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1C(=O)NC

Description

2-(tert-Butyl)-N-methylbenzamide is a benzamide derivative featuring a tert-butyl group at the ortho (2-) position of the aromatic ring and an N-methyl substituent on the amide group. This compound’s structure confers unique steric and electronic properties. The tert-butyl group, a bulky alkyl substituent, imposes significant steric hindrance, which can influence reactivity, solubility, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tert-Butyl)-N-methylbenzamide typically involves the reaction of 2-tert-butylbenzoic acid with methylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process can be summarized as follows:

Starting Materials: 2-tert-butylbenzoic acid and methylamine.

Reaction Conditions: The reaction is usually conducted in an organic solvent such as dichloromethane or toluene, with a catalyst like triethylamine to facilitate the reaction.

Procedure: The 2-tert-butylbenzoic acid is first activated using a coupling reagent such as dicyclohexylcarbodiimide (DCC). Methylamine is then added to the reaction mixture, resulting in the formation of 2-(tert-Butyl)-N-methylbenzamide.

Industrial Production Methods

In an industrial setting, the production of 2-(tert-Butyl)-N-methylbenzamide may involve more efficient and scalable methods. These methods often include the use of continuous flow reactors and optimized reaction conditions to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(tert-Butyl)-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzamide core allows for substitution reactions, where different substituents can be introduced to the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophilic aromatic substitution using reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Introduction of halogens or nitro groups to the aromatic ring.

Scientific Research Applications

2-(tert-Butyl)-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(tert-Butyl)-N-methylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzyme activity. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

• Key Differences :
  • Substituent Position: The methyl group is at the meta (3-) position, whereas 2-(tert-Butyl)-N-methylbenzamide has a tert-butyl group at the ortho (2-) position .
  • Functional Groups: The hydroxyl group in the N-substituent enables hydrogen bonding, absent in 2-(tert-Butyl)-N-methylbenzamide.
  • Reactivity: The hydroxyl group acts as an N,O-bidentate directing group, making it suitable for metal-catalyzed C–H functionalization reactions. The tert-butyl group in the target compound lacks such directing capability but may stabilize intermediates via steric shielding .

Sulfoxide-Containing N-Methylbenzamides (e.g., 2-(Benzylsulfinyl)-N-methylbenzamide)

• Key Differences: Substituent Type: Sulfoxide groups introduce chirality and polarizable sulfur atoms, whereas the tert-butyl group is non-polar and achiral . Applications: Sulfoxide derivatives are studied for chiral separations in HPLC due to their enantioselectivity. In contrast, 2-(tert-Butyl)-N-methylbenzamide’s bulky substituent may hinder interaction with chiral stationary phases .

N-(2-(tert-Butyl)phenyl)-4-methoxy-N-(1-phenyl-2-(pyridin-2-yl)ethyl)benzamide (6m)

• Key Differences: Core Structure: Compound 6m is a tertiary amide with a pyridinylethyl group, whereas 2-(tert-Butyl)-N-methylbenzamide is a secondary amide.

Physicochemical and Functional Properties

Table 1: Comparative Analysis of Benzamide Derivatives

Compound Name	Substituent Position	Key Functional Groups	Molecular Weight (g/mol)*	Key Properties
2-(tert-Butyl)-N-methylbenzamide	2- (ortho)	tert-butyl, N-methyl	~207.3	High steric hindrance, moderate lipophilicity
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3- (meta)	methyl, N-(2-hydroxy-1,1-dimethylethyl)	~237.3	Hydrogen bonding, metal-coordination capability
2-(Benzylsulfinyl)-N-methylbenzamide	2- (ortho)	sulfinyl, N-methyl	~273.4	Chiral, polarizable, HPLC applications
Compound 6m	N/A (tert-butyl on N-bound phenyl)	4-methoxy, pyridinylethyl	~486.6	Tertiary amide, complex pharmacokinetics

*Calculated based on molecular formulas.